Cas no 4771-76-0 (1-(6-Methyl-1H-indol-3-yl)propan-2-amine)

• Product Name: 1-(6-Methyl-1H-indol-3-yl)propan-2-amine
• CAS No: 4771-76-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD08453680
• CID: 2092852
• PubChem ID: 55254883
• Update Time: 2025-04-21

1-(6-Methyl-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-1H-indol-3-yl)propan-2-amine
• EN300-359756
• 4771-76-0
• C15839
• AKOS006291454
• MFCD08453680

• MDL： MFCD08453680
• Inchi： 1S/C12H16N2/c1-8-3-4-11-10(6-9(2)13)7-14-12(11)5-8/h3-5,7,9,14H,6,13H2,1-2H3
• InChI Key： ZXBLNWCKQUBOJA-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC(C)=CC1=2)CC(C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.0±27.0 °C at 760 mmHg
• Flash Point: 193.7±10.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(6-Methyl-1H-indol-3-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)